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Compound of Interest

Compound Name: 1-chloro-10H-phenoxazine

Cat. No.: B13695462

Get Quote

Target Audience: Researchers, analytical scientists, and drug development professionals.

Strategic Overview & Analytical Rationale
1-Chloro-10H-phenoxazine (CAS 116366-11-1; Formula: C12H8ClNO) is a critical

heterocyclic scaffold utilized extensively in the development of antimicrobial agents, antiviral

drugs, and advanced optoelectronic materials 1. The structural elucidation of this compound

presents specific analytical challenges, primarily distinguishing the regiochemistry of the

chlorine substitution (C1 vs. C2/C3) and confirming the integrity of the oxidation-prone

phenoxazine core.

To establish absolute structural confidence, we employ a self-validating, orthogonal analytical

strategy. This approach does not merely collect data; it intertwines Nuclear Magnetic

Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier Transform

Infrared (FTIR) spectroscopy so that the findings of one technique independently verify the

mechanistic claims of the others.
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Orthogonal analytical workflow for 1-chloro-10H-phenoxazine characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality & Experimental Design: Proton (1H) and Carbon-13 (13C) NMR are the definitive

tools for mapping the regiochemistry of the phenoxazine ring 2. The substitution of a highly

electronegative chlorine atom at the C1 position breaks the molecule's bilateral symmetry,

inducing a strong anisotropic deshielding effect on the adjacent C2 proton. Furthermore, the

use of aprotic, polar solvents like DMSO-d6 is a deliberate choice; it prevents the rapid

exchange of the secondary amine (N-H) proton, allowing it to be observed as a distinct, broad

singlet. This N-H signal acts as an internal reference point for 2D NOESY/COSY experiments

to confirm the C1-chloro proximity.

Self-Validating Protocol:

Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of anhydrous DMSO-d6.

Vortex until optically clear to ensure magnetic field homogeneity.

Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a 5 mm

Broadband Observe (BBO) probe. Maintain the probe temperature at 298 K.

1H Acquisition: Execute a standard 1D proton sequence (zg30). Set the relaxation delay

(D1) to 2.0 seconds to ensure complete relaxation of the N-H proton, acquiring 16-32 scans.

13C Acquisition: Execute a proton-decoupled 13C sequence (zgpg30) with a D1 of 2.0

seconds and 1024 scans to overcome the low natural abundance of 13C and the quaternary

nature of the C1 and bridgehead carbons.

Data Processing: Apply an exponential window function (LB = 0.3 Hz for 1H; 1.0 Hz for 13C).

Phase and baseline correct manually. Reference the spectra to the DMSO-d6 residual

solvent peaks (1H: 2.50 ppm; 13C: 39.52 ppm).

Quantitative Data Summary:
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Nucleus
Expected Chemical
Shift (ppm)

Multiplicity &
Integration

Assignment /
Causality

1H ~8.60 Broad Singlet, 1H
N-H proton; stabilized

by DMSO-d6.

1H 6.60 - 7.00 Multiplets, 7H

Aromatic protons;

asymmetric splitting

confirms C1

substitution.

13C ~142.0, 131.0 Singlets
Bridgehead Carbons

(C-O-C, C-N-C).

13C ~118.5 Singlet

C1 (C-Cl); deshielded

by electronegative

chlorine.

High-Resolution Mass Spectrometry (LC-HRMS)
Causality & Experimental Design: While NMR maps the connectivity, LC-HRMS validates the

exact elemental composition (C12H8ClNO). The causality of using ESI+ (Electrospray

Ionization in positive mode) lies in the basicity of the phenoxazine N-H group, which readily

accepts a proton to form an [M+H]+ ion. The protocol is self-validating through the natural

isotopic distribution of chlorine: the presence of a single chlorine atom strictly dictates a ~3:1

intensity ratio between the 35Cl molecular ion and the 37Cl isotope. Any deviation from this

ratio immediately flags contamination or polychlorination.

Self-Validating Protocol:

Sample Preparation: Dilute the sample to a final concentration of 1 µg/mL in LC-MS grade

Methanol:Water (50:50, v/v) containing 0.1% Formic Acid. The formic acid acts as a proton

source to drive ionization efficiency.

Chromatographic Separation: Inject 2 µL onto a C18 Reverse Phase column (50 mm × 2.1

mm, 1.8 µm). Run a rapid gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5

minutes at 0.4 mL/min. This step separates the target from potential phenoxazinone

oxidation byproducts.
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ESI-HRMS Acquisition: Set the capillary voltage to 3.5 kV and desolvation temperature to

350 °C. Acquire data in positive ion mode (m/z 100–500) using a Time-of-Flight (TOF) or

Orbitrap analyzer to achieve mass accuracy < 5 ppm.

MS/MS Fragmentation: Apply a collision energy of 25 eV. The diagnostic fragmentation

pathway involves the homolytic cleavage and loss of HCl, yielding a stable phenoxazine core

radical cation 3.
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Molecular Ion [M+H]+
C12H9ClNO+

m/z 218.0367
(35Cl Isotope, 100%)

m/z 220.0338
(37Cl Isotope, ~32%)

Collision Induced Dissociation
Loss of HCl (-36.00 Da)

Fragment Ion
m/z 182.0600 (Phenoxazine Core)

Click to download full resolution via product page

ESI-HRMS isotopic distribution and primary fragmentation pathway.

Quantitative Data Summary:
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Ion Type Formula
Exact Mass
(m/z)

Relative
Abundance

Diagnostic
Value

[M+H]+ (35Cl)
C12H9(35Cl)NO

+
218.0367 100%

Confirms

elemental

composition.

[M+H]+ (37Cl)
C12H9(37Cl)NO

+
220.0338 ~32%

Validates mono-

chlorination (3:1

ratio).

Fragment C12H8NO+ 182.0600 Variable

Confirms intact

phenoxazine

core via HCl

loss.

Fourier Transform Infrared (FTIR) Spectroscopy
Causality & Experimental Design: FTIR serves as the ultimate orthogonal check for functional

group integrity. Phenoxazines are highly susceptible to oxidation, forming phenoxazin-3-ones 4.

The causality of utilizing Attenuated Total Reflectance (ATR) FTIR is twofold: it requires zero

sample preparation (avoiding moisture introduced by KBr pellets) and allows for the direct

observation of the secondary amine (N-H) stretch. The absence of a strong carbonyl (C=O)

stretch near 1650 cm⁻¹ self-validates that the sample has not degraded into an oxidized

phenoxazinone.

Self-Validating Protocol:

Background Calibration: Clean the diamond ATR crystal with LC-grade isopropanol. Collect

an ambient air background spectrum (32 scans, 4 cm⁻¹ resolution) to subtract atmospheric

CO2 and water vapor.

Sample Analysis: Deposit ~2 mg of the solid 1-chloro-10H-phenoxazine directly onto the

crystal. Engage the pressure anvil until the software indicates optimal contact.

Acquisition: Collect 32 scans across the 4000–400 cm⁻¹ range.
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Data Validation: Apply standard ATR correction to account for wavelength-dependent

penetration depth. Verify the presence of the N-H stretch and the absence of C=O impurities.

Quantitative Data Summary:

Wavenumber
(cm⁻¹)

Peak Shape /
Intensity

Functional Group
Diagnostic
Causality

~3380 Sharp, Medium N-H Stretch

Confirms the

secondary amine;

validates non-oxidized

state.

~1590, 1480 Sharp, Strong C=C Aromatic

Confirms the

conjugated tricyclic

aromatic system.

~1220 Broad, Strong C-O-C Asymmetric
Validates the central

oxazine ether linkage.

~740 Sharp, Strong C-Cl Stretch

Confirms the

presence of the aryl

chloride bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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